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Compound of Interest

Compound Name: (R)-CCG-1423

Cat. No.: B1683958 Get Quote

Essential Safety and Handling Guide for (R)-
CCG-1423
(R)-CCG-1423, a potent and selective inhibitor of the Rho/MKL1/SRF signaling pathway, is a

valuable tool for researchers in cancer and diabetes. Due to its biological activity and the

hazardous classifications of similar compounds, it is imperative to handle (R)-CCG-1423 with a

comprehensive safety protocol. This guide provides essential information on personal

protective equipment (PPE), operational procedures, and disposal plans to ensure the safety of

laboratory personnel.

Personal Protective Equipment (PPE)
Given the conflicting safety information from various suppliers, a cautious approach is

recommended. The following PPE should be worn at all times when handling (R)-CCG-1423 in

solid form or in solution.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1683958?utm_src=pdf-interest
https://www.benchchem.com/product/b1683958?utm_src=pdf-body
https://www.benchchem.com/product/b1683958?utm_src=pdf-body
https://www.benchchem.com/product/b1683958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity Required Personal Protective Equipment

Weighing and Aliquoting Solid Compound

- Chemical splash goggles or safety glasses

with side shields- Nitrile gloves (double-gloving

recommended)- Laboratory coat- Respiratory

protection (N95 or higher-rated respirator)

Preparing Solutions
- Chemical splash goggles- Nitrile gloves-

Laboratory coat

Handling Solutions (e.g., cell culture) - Safety glasses- Nitrile gloves- Laboratory coat

Spill Cleanup

- Chemical splash goggles- Nitrile gloves

(double-gloving recommended)- Laboratory

coat- Respiratory protection (as needed,

depending on spill size and ventilation)

Note: Always consult your institution's specific safety guidelines and the most recent Safety

Data Sheet (SDS) available from the supplier. One supplier, MedChemExpress, classifies the

racemate CCG-1423 as a flammable solid that causes skin and serious eye irritation.

Operational Plan: Safe Handling Procedures
A systematic approach to handling (R)-CCG-1423 is crucial to minimize exposure risk. The

following workflow outlines the key steps from receiving the compound to its final use in

experiments.
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Workflow for Safe Handling of (R)-CCG-1423
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Caption: Workflow for the safe handling of (R)-CCG-1423.
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Experimental Protocols: Preparation of a Stock
Solution
A common procedure in a research setting is the preparation of a stock solution.

Objective: To prepare a 10 mM stock solution of (R)-CCG-1423 in DMSO.

Materials:

(R)-CCG-1423 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Vented balance enclosure or chemical fume hood

Appropriate glassware (e.g., volumetric flask)

Micropipettes and sterile, filtered tips

Vortex mixer

Procedure:

Don appropriate PPE: laboratory coat, nitrile gloves (double-gloved), and chemical splash

goggles.

Perform calculations: Determine the mass of (R)-CCG-1423 required to make the desired

volume and concentration of the stock solution. The molecular weight of (R)-CCG-1423 is

454.75 g/mol .

Weigh the compound: In a vented balance enclosure or chemical fume hood, carefully weigh

the calculated amount of (R)-CCG-1423 into a suitable container.

Dissolve the compound: Add the appropriate volume of anhydrous DMSO to the container

with the weighed (R)-CCG-1423.
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Ensure complete dissolution: Vortex the solution until the compound is completely dissolved.

Gentle warming may be required.

Store the stock solution: Aliquot the stock solution into smaller, clearly labeled, and tightly

sealed vials. Store at -20°C for long-term stability.

Disposal Plan
All waste materials contaminated with (R)-CCG-1423 must be disposed of as hazardous

chemical waste.

Solid Waste: Collect all disposable materials that have come into contact with (R)-CCG-
1423, including gloves, weigh boats, and pipette tips, in a designated, sealed waste bag.

Liquid Waste: Collect all solutions containing (R)-CCG-1423 in a clearly labeled, sealed

waste container. Do not pour down the drain. While one Safety Data Sheet from Cayman

Chemical for the racemate CCG-1423 suggests it may cause long-lasting harmful effects to

aquatic life, it is crucial to prevent any environmental release.

Sharps Waste: Dispose of any contaminated needles or other sharps in a designated sharps

container.

All waste containers must be clearly labeled with the contents and the appropriate hazard

warnings. Follow your institution's guidelines for the final disposal of hazardous chemical

waste.

By adhering to these safety and handling protocols, researchers can minimize the risks

associated with the use of the potent small molecule inhibitor (R)-CCG-1423 and ensure a safe

laboratory environment.

To cite this document: BenchChem. [Personal protective equipment for handling (R)-CCG-
1423]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683958#personal-protective-equipment-for-
handling-r-ccg-1423]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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